Cas no 163726-07-6 (Phosphonic acid, [3-(4-nitrophenyl)-1H-indol-2-yl]-, diethyl ester)

• Product name: Phosphonic acid, [3-(4-nitrophenyl)-1H-indol-2-yl]-, diethyl ester
• CAS No: 163726-07-6
• MF: C₁₈H₁₉N₂O₅P
• MW: 374.327625513077
• CID: 1345253

Phosphonic acid, [3-(4-nitrophenyl)-1H-indol-2-yl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [3-(4-nitrophenyl)-1H-indol-2-yl]-, diethyl ester
• Phosphonic acid, [3-(4-nitrophenyl)-1H-indol-2-yl]-, diethyl ester (9CI)

• Inchi： 1S/C18H19N2O5P/c1-3-24-26(23,25-4-2)18-17(15-7-5-6-8-16(15)19-18)13-9-11-14(12-10-13)20(21)22/h5-12,19H,3-4H2,1-2H3
• InChI Key： MULQWZLXYRPIIS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2=CC=C([N+]([O-])=O)C=C2)=C1P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 374.10327

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 571.9±45.0 °C(Predicted)
• PSA: 94.46
• pka: 13.09±0.30(Predicted)